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This guide provides a detailed comparison of the fatigue life and mechanical properties of two

high-strength alloy steels: EN40B (also known as 722M24) and 42CrMo4 (AISI 4140). This

document is intended for researchers, scientists, and engineering professionals involved in

materials selection and development.

Material Overview
EN40B is a chromium-molybdenum nitriding steel renowned for its high wear resistance after

surface treatment.[1][2][3] It is typically supplied in a hardened and tempered condition, offering

a good combination of toughness and ductility.[1][4] 42CrMo4 is a chromium-molybdenum steel

with high hardenability and strength, widely used in the automotive and engineering industries

for components subjected to heavy loads.[5][6][7]

Chemical Composition
The nominal chemical compositions of EN40B and 42CrMo4 are summarized in the table

below. The higher chromium content in EN40B is notable and contributes to its excellent

nitriding capability.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b607303?utm_src=pdf-interest
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.smithmetal.com/pdf/engineering/en40b.pdf
https://apollometals2004.co.uk/index.php/black_bar_en40b-722m24-black/
https://www.westyorkssteel.com/alloy-steel/nitriding-steel/en40b/
https://www.smithmetal.com/pdf/engineering/en40b.pdf
https://www.smithmetal.com/en40b.htm
https://www.astmsteel.com/product/42crmo4-alloy-steel/
https://ambhe.com/42crmo4-steel/
https://redstonemanufacturing.com/42crmo4-equivalent-materials-metal-specifications/
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element EN40B (722M24) (%) 42CrMo4 (1.7225) (%)

Carbon (C) 0.20 - 0.30 0.38 - 0.45

Silicon (Si) 0.10 - 0.35 ≤ 0.40

Manganese (Mn) 0.40 - 0.65 0.60 - 0.90

Chromium (Cr) 2.90 - 3.50 0.90 - 1.20

Molybdenum (Mo) 0.40 - 0.70 0.15 - 0.30

Phosphorus (P) ≤ 0.05 ≤ 0.025

Sulfur (S) ≤ 0.05 ≤ 0.035

Source: EN40B[1][8], 42CrMo4[9]

Mechanical Properties
The mechanical properties of both steels are significantly influenced by their heat treatment.

The following table presents typical properties in the hardened and tempered condition.

Property
EN40B (722M24) 'T'
Condition

42CrMo4 (Quenched and
Tempered)

Tensile Strength (MPa) 850 - 1000 900 - 1100

Yield Strength (MPa) ≥ 680 ≥ 650

Elongation (%) ≥ 13 ≥ 12

Hardness (Brinell) 248 - 302 ~270 - 330

Source: EN40B[1], 42CrMo4

Fatigue Life Analysis
Fatigue life is a critical parameter for components subjected to cyclic loading. It is typically

characterized by an S-N curve (or Wöhler curve), which plots the stress amplitude (S) against

the number of cycles to failure (N).
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Comparative Experimental Data (Nitrided Condition)
A direct comparison of the fatigue limit of EN40B and 42CrMo4 has been conducted in the

nitrided state. Nitriding is a surface hardening process that introduces nitrogen into the surface

of the steel, creating a hard, wear-resistant case with compressive residual stresses that

significantly improve fatigue life.

One study investigated the influence of nitriding temperature on the fatigue limit of both steels

using rotation-bending tests. The results for notched specimens are summarized below.

Nitriding Temperature (°C)
Fatigue Limit - EN40B
(MPa)

Fatigue Limit - 42CrMo4
(MPa)

450 ~750 ~680

510 ~700 ~670

570 ~650 ~660

Source: Braam et al., "The influence of the nitriding temperature on the fatigue limit of 42CrMo4

and En40B steel"[10]

The study found that for notched specimens, the fatigue limit of EN40B was more sensitive to

the nitriding temperature, showing a decrease with increasing temperature.[10] In contrast, the

fatigue limit of 42CrMo4 remained relatively stable across the tested temperature range.[10]

For unnotched specimens, the fatigue limit of EN40B was found to be independent of the

nitriding temperature, as crack initiation occurred beneath the nitrided layer.[10]

S-N Curve Data for 42CrMo4
While direct comparative S-N curve data for both steels in a non-nitrided condition is not readily

available in the public domain, S-N curves for 42CrMo4 have been published. The following is

a representative example of an S-N curve for quenched and tempered 42CrMo4 steel. It is

important to note that fatigue data is highly dependent on specific test conditions, including

specimen geometry, surface finish, and stress ratio.

Representative S-N Curve for 42CrMo4 This is an illustrative representation based on available

data. Actual S-N curves will vary with specific material batches and testing conditions.
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Stress Amplitude (MPa) Cycles to Failure (N)

700 ~1 x 10^5

600 ~5 x 10^5

550 ~1 x 10^6

500 > 2 x 10^6 (Endurance Limit)

Source: Adapted from various sources including[11][12][13]

Fatigue Properties of EN40B (Qualitative)
While specific S-N curve data for EN40B in the non-nitrided condition is not available in the

reviewed literature, it is consistently described as having high fatigue strength and good

resistance to shock.[2][14][15] Its primary application as a nitriding steel is a testament to its

capability to withstand high cyclical loads after surface treatment.[1]

Experimental Protocols for Fatigue Life Analysis
The following section outlines a typical experimental protocol for determining the fatigue life of

steel specimens, based on established standards such as ASTM E466 for high-cycle fatigue

and ISO 1143 for rotating bending fatigue tests.

Specimen Preparation
Material Procurement: Obtain certified round bars of EN40B and 42CrMo4 steel in the

desired heat-treated condition (e.g., quenched and tempered).

Machining: Machine fatigue specimens from the round bars to the specified dimensions. A

common geometry for rotating bending fatigue is the "hourglass" shape with a reduced

diameter at the center to ensure that fatigue failure initiates in the gauge section.

Surface Finish: Progressively grind and polish the gauge section of the specimens to a fine,

mirror-like finish (typically with a surface roughness Ra < 0.2 µm). The final polishing

direction should be longitudinal to the specimen axis to minimize the introduction of

circumferential stress raisers.
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Inspection: Inspect all specimens for dimensional accuracy and surface defects before

testing.

Fatigue Testing Procedure (Rotating Bending)
Apparatus: Utilize a rotating bending fatigue testing machine. This machine grips the

specimen at both ends and rotates it at a high speed while applying a constant bending load.

Loading: Mount the specimen in the machine's collets. Apply a specific, constant bending

moment, which induces a sinusoidal, fully reversed (R = -1) tensile and compressive stress

at any point on the specimen's surface during each revolution.

Test Execution: Start the machine and the cycle counter. The test is run until the specimen

fractures or until a predetermined number of cycles (e.g., 10^7 cycles, the "run-out"

condition) is reached without failure.

Data Collection: For each specimen, record the applied stress amplitude and the number of

cycles to failure.

S-N Curve Generation: Test a series of specimens at different stress levels. Plot the stress

amplitude (S) on the y-axis (often on a linear scale) against the number of cycles to failure

(N) on the x-axis (on a logarithmic scale). The resulting plot is the S-N or Wöhler curve. The

stress level at which the curve becomes horizontal is the fatigue or endurance limit.

Diagrams
Experimental Workflow for Fatigue Life Analysis
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Caption: Workflow for comparative fatigue life analysis.
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Conclusion
Both EN40B and 42CrMo4 are high-performance alloy steels with good mechanical properties.

The selection between the two for applications requiring high fatigue resistance depends on

several factors, including the service environment and whether surface treatment will be

applied.

Nitrided Condition: In the nitrided state, EN40B can exhibit a higher fatigue limit than

42CrMo4, particularly when nitrided at lower temperatures. This makes it an excellent choice

for components requiring superior surface hardness and wear resistance in conjunction with

high fatigue strength.

Non-Nitrided Condition: While quantitative S-N data for EN40B is limited, its established use

in high-stress applications suggests it possesses good intrinsic fatigue resistance. 42CrMo4

is a well-characterized steel with predictable fatigue behavior, making it a reliable choice for

a wide range of structural components.

For critical applications, it is imperative to conduct fatigue testing on the specific material

batches and under conditions that closely simulate the intended service environment to ensure

accurate life prediction and component reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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